Cas no 59108-95-1 (4-(1H-indol-3-yl)butanenitrile)

• Product Name: 4-(1H-indol-3-yl)butanenitrile
• CAS No: 59108-95-1
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 883446
• PubChem ID: 273532
• Update Time: 2025-06-13

4-(1H-indol-3-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-3-yl)butanenitrile
• 4-(3-indolyl)butanenitrile
• 4-Indol-3-yl-butyronitril
• 4-indol-3-yl-butyronitrile
• AC1L6TAE
• AC1Q4S7S
• AG-J-24582
• AR-1J2379
• CTK5A9455
• Indole-3-butyronitrile
• NSC118819

• Inchi： 1S/C12H12N2/c13-8-4-3-5-10-9-14-12-7-2-1-6-11(10)12/h1-2,6-7,9,14H,3-5H2
• InChI Key： DMOOCXFGXNBREO-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CCCC#N

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.629
• PSA: 39.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-(1H-indol-3-yl)butanenitrile

Recent Advances in the Study of 4-(1H-indol-3-yl)butanenitrile (CAS: 59108-95-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(1H-indol-3-yl)butanenitrile (CAS: 59108-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This nitrile-containing indole derivative serves as a key intermediate in the synthesis of various bioactive molecules, including potential therapeutics for neurological disorders and cancer. Recent studies have explored its role in modulating enzymatic activity and receptor binding, highlighting its potential as a scaffold for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The research team synthesized a series of derivatives based on 4-(1H-indol-3-yl)butanenitrile, achieving nanomolar inhibition levels with improved selectivity profiles. These findings suggest promising avenues for developing new neuroprotective agents.

In oncology research, 4-(1H-indol-3-yl)butanenitrile has shown potential as a precursor for kinase inhibitors. A recent preprint on bioRxiv (2024) reported its use in developing selective CDK4/6 inhibitors with enhanced blood-brain barrier permeability. The structural flexibility of the indole core, combined with the reactive nitrile group, allows for diverse modifications that can fine-tune pharmacological properties while maintaining target specificity.

Metabolic studies have revealed interesting pharmacokinetic properties of this compound. Research published in Drug Metabolism and Disposition (2023) investigated its cytochrome P450 metabolism patterns, identifying major metabolites and potential drug-drug interaction risks. These findings are crucial for advancing 4-(1H-indol-3-yl)butanenitrile-derived compounds through preclinical development stages.

The synthetic accessibility of 4-(1H-indol-3-yl)butanenitrile has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a continuous-flow synthesis approach that increases yield (82%) while reducing hazardous waste generation compared to traditional batch methods. This green chemistry advancement could facilitate larger-scale production for further biological evaluation.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of 4-(1H-indol-3-yl)butanenitrile as potential treatments for glioblastoma multiforme, with preliminary results showing acceptable safety profiles and early signs of efficacy. The compound's ability to cross the blood-brain barrier makes it particularly valuable for CNS-targeted therapies, addressing a major challenge in neuro-oncology drug development.

Future research directions include exploring the compound's potential in combination therapies and further optimizing its physicochemical properties through structure-activity relationship studies. The accumulated evidence positions 4-(1H-indol-3-yl)butanenitrile as a promising scaffold for developing next-generation therapeutics across multiple disease areas.